Cas no 1202690-46-7 (4-ethyl-1H-Imidazole-1-ethanamine)

• Product Name: 4-ethyl-1H-Imidazole-1-ethanamine
• CAS No: 1202690-46-7
• MF: C₇H₁₃N₃
• MW: 139.198220968246
• CID: 1101660
• PubChem ID: 67079953
• Update Time: 2025-04-20

4-ethyl-1H-Imidazole-1-ethanamine Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-1H-Imidazole-1-ethanamine
• 2-(4-ethyl-imidazol-1-yl)-ethylamine
• LSIQGWDQCKXXKC-UHFFFAOYSA-N
• 1202690-46-7
• SCHEMBL1569033
• DB-337657

• Inchi： 1S/C7H13N3/c1-2-7-5-10(4-3-8)6-9-7/h5-6H,2-4,8H2,1H3
• InChI Key： LSIQGWDQCKXXKC-UHFFFAOYSA-N
• SMILES： N1(C=NC(CC)=C1)CCN

Computed Properties

• Exact Mass: 139.110947427g/mol
• Monoisotopic Mass: 139.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 43.8Ų